12β-(Benzoyloxy)-3β,8,14β-trihydroxypregn-5-en-20-one
12β-(Benzoyloxy)-3β,8,14β-trihydroxypregn-5-en-20-one
Brand Name:
Vulcanchem
CAS No.:
19534-89-5
VCID:
VC0103243
InChI:
InChI=1S/C28H36O6/c1-17(29)21-11-14-28(33)26(21,3)23(34-24(31)18-7-5-4-6-8-18)16-22-25(2)12-10-20(30)15-19(25)9-13-27(22,28)32/h4-9,20-23,30,32-33H,10-16H2,1-3H3/t20-,21+,22+,23+,25-,26-,27-,28+/m0/s1
SMILES:
CC(=O)C1CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=CC=C5)C)O
Molecular Formula:
C28H36O6
Molecular Weight:
468.59
12β-(Benzoyloxy)-3β,8,14β-trihydroxypregn-5-en-20-one
CAS No.: 19534-89-5
Main Products
VCID: VC0103243
Molecular Formula: C28H36O6
Molecular Weight: 468.59
| CAS No. | 19534-89-5 |
|---|---|
| Product Name | 12β-(Benzoyloxy)-3β,8,14β-trihydroxypregn-5-en-20-one |
| Molecular Formula | C28H36O6 |
| Molecular Weight | 468.59 |
| IUPAC Name | [(3S,8S,9R,10R,12R,13S,14R,17S)-17-acetyl-3,8,14-trihydroxy-10,13-dimethyl-2,3,4,7,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-12-yl] benzoate |
| Standard InChI | InChI=1S/C28H36O6/c1-17(29)21-11-14-28(33)26(21,3)23(34-24(31)18-7-5-4-6-8-18)16-22-25(2)12-10-20(30)15-19(25)9-13-27(22,28)32/h4-9,20-23,30,32-33H,10-16H2,1-3H3/t20-,21+,22+,23+,25-,26-,27-,28+/m0/s1 |
| Standard InChIKey | QYGCNWGDTWSRCZ-WOVUGGNUSA-N |
| SMILES | CC(=O)C1CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=CC=C5)C)O |
| Last Modified | Aug 20 2021 |
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